![molecular formula C5H9NO2 B014851 (R)-(-)-5-(Hydroxymethyl)-2-pyrrolidinone CAS No. 66673-40-3](/img/structure/B14851.png)
(R)-(-)-5-(Hydroxymethyl)-2-pyrrolidinone
Overview
Description
(-)-(-)-5-(Hydroxymethyl)-2-pyrrolidinone (HMPA) is an organic compound belonging to the pyrrolidinone family of compounds. It is a polar aprotic solvent with a low boiling point, making it useful in a variety of laboratory applications. HMPA is often used in organic synthesis, as a reaction medium for organic reactions, and as a reagent for the preparation of organic intermediates. It is also used in the preparation of pharmaceuticals and other fine chemicals. In addition to its use in organic synthesis, HMPA has been studied for its potential biological activities, including its mechanism of action, biochemical and physiological effects, and its potential applications in the laboratory.
Scientific Research Applications
Catalytic Asymmetric Oxidation Reactions : This compound stabilizes polymers that are useful in catalytic asymmetric oxidation reactions of cycloalkanediols and alkenes, enhancing their effectiveness (Hao et al., 2016).
Controlled Hydrolysis of Aryltellurium Trichlorides : It plays a role in the controlled hydrolysis of aryltellurium trichlorides, leading to the formation of molecular adducts with strong hydrogen-bonding interactions (Misra et al., 2011).
Influenza Neuraminidase Inhibition : The novel structural template of (R)-(-)-5-(Hydroxymethyl)-2-pyrrolidinone has been utilized to develop potent benzoic acid inhibitors of influenza neuraminidase (Brouillette et al., 1999).
Study of Pyrrolidine Structures : Its synthesis is useful for studying the structure of pyrrolidines and their derivatives (Shaameri et al., 2013).
Determination of Enantiomeric Composition of Alcohols : A related reagent, 5(R)-methyl-1-(chloromethyl)-2-pyrrolidinone, can be used for determining the enantiomeric composition of alcohols with a stereogenic center (Smith et al., 1994).
Applications in Surfactants, Pharmaceuticals, Dispersants, and Solvents : Pyrrolidinones, including this compound, have various applications such as in the formulation of surfactants, as pharmaceutical intermediates, dispersants, and solvents (Xu et al., 2017).
Determination of Absolute Configuration : Chiral pyrrolidine derivatives like this compound are used in scientific research for the determination of absolute configuration (Nagasaka & Imai, 1997).
properties
IUPAC Name |
(5R)-5-(hydroxymethyl)pyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c7-3-4-1-2-5(8)6-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOBJEFOCIRXQKH-SCSAIBSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)N[C@H]1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50427824 | |
Record name | D-Pyroglutaminol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50427824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66673-40-3 | |
Record name | D-Pyroglutaminol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50427824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (R)-5-(Hydroxymethyl)-2-pyrrolidinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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